3-Hydroxy-5-methoxybenzonitrile

• IUPAC Name: 3-hydroxy-5-methoxybenzonitrile
• InChI: InChI=1S/C8H7NO2/c1-11-8-3-6(5-9)2-7(10)4-8/h2-4,10H,1H3
• InChI Key: QBXVEVNURVZFTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)O)C#N
• Molecular Formula: C8H7NO2
• Molecular Weight: 149.15 g/mol

Description

3-Hydroxy-5-methoxybenzonitrile is a chemical compound with the CAS number 124993-53-9. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular weight of this compound is 149.15. Its IUPAC name is this compound and its InChI code is 1S/C8H7NO2/c1-11-8-3-6(5-9)2-7(10)4-8/h2-4,10H,1H3.

Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 156-158 degrees Celsius.

Scientific Research Applications

Oxidation and Reactivity Studies

• 3-Hydroxy-5-methoxybenzonitrile and similar compounds have been studied for their oxidation reactions. For example, methoxybenzonitriles, including similar structures, have been observed to undergo oxidation to corresponding phenols. This research provides insights into the reactivity of these compounds under specific conditions, which could be useful in chemical synthesis and industrial processes (Orita, Shimizu, Hayakawa, & Takehira, 1989).

Synthesis from Vanillin

• The synthesis of compounds structurally related to this compound from vanillin has been explored. This demonstrates the potential to derive such compounds from natural sources, which could have applications in the development of natural product-based pharmaceuticals or fine chemicals (Sun & Kao, 1981).

Spectroscopic and Optical Studies

• The optical properties of related methoxybenzonitriles have been investigated, particularly in terms of their spectroscopic characteristics and potential applications in nonlinear optics. For instance, studies involving Density Functional Theory (DFT) have been conducted to understand their geometric and electronic properties, which could be relevant in material science and optical applications (Kumar & Raman, 2017).

Chemical Reaction Mechanisms

• Understanding the reaction mechanisms involving compounds like this compound is significant in the field of organic chemistry. For example, studies on the reaction of dinitrobenzonitrile provide insights into the formation of Meisenheimer complexes and could inform the development of novel synthetic methodologies (Abe, 1983).

Corrosion Inhibition

• Derivatives of benzonitriles, including methoxybenzonitriles, have been investigated for their potential as corrosion inhibitors. This suggests possible industrial applications in protecting metals against corrosion (Verma, Quraishi, & Singh, 2015).

Catalysis and Synthesis

• The catalytic synthesis of hydroxy benzonitriles from isomeric methoxytoluenes has been studied, highlighting the potential use of these compounds in various chemical syntheses and as intermediates in the production of herbicides or pharmaceuticals (Martín et al., 1990).

Bioactive Compound Detection

• Methoxybenzonitriles, through their structural derivatives, have been used in developing sensors for detecting bioactive compounds like zinc(II) ions, indicating their potential in biological and environmental monitoring applications (Patil et al., 2018).

Safety and Hazards

While specific safety and hazard information for 3-Hydroxy-5-methoxybenzonitrile is not available, a related compound, 3-Bromo-4-hydroxy-5-methoxybenzonitrile, is labeled as toxic if swallowed, in contact with skin, or if inhaled. It also causes skin and eye irritation.